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Compound of Interest

2-Methoxy-5-
Compound Name:
(trifluoromethyl)benzaldehyde

Cat. No.: B115459

Essential Safety and Handling Guide for 2-
Methoxy-5-(trifluoromethyl)benzaldehyde

For researchers, scientists, and drug development professionals, the safe handling of
specialized chemical reagents is paramount. This guide provides immediate and essential
safety protocols, operational plans, and disposal instructions for 2-Methoxy-5-
(trifluoromethyl)benzaldehyde, ensuring a secure laboratory environment.

Chemical Identifier:

o CAS Number: 146539-83-5

Hazard Classification: This chemical is considered hazardous and is classified as follows:
o Skin Corrosion/Irritation: Category 2[1]

» Serious Eye Damage/Eye Irritation: Category 2[1]

» Specific target organ toxicity (single exposure), Respiratory system: Category 3[1]

The signal word for this chemical is Warning.[1] Hazard statements include:

o Causes skin irritation.[1]
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o Causes serious eye irritation.

e May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is crucial to minimize exposure and

ensure personal safety.

Protection Type

Recommended Equipment

Specifications & Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166 to

protect against splashes.[1]

Hand Protection

Chemical-resistant gloves.

To prevent skin contact.[2]

Body Protection

Protective clothing; Laboratory

coat.

To prevent skin exposure.[2][3]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Recommended if exposure
limits are exceeded or if
irritation or other symptoms are
experienced. A vapor
respirator or an organic gases
and vapors filter (Type A,
Brown) is suggested.[2][3]

Operational Plan: Safe Handling Protocol

Adherence to a strict handling protocol is critical for safety.

Engineering Controls:

o Always handle in a well-ventilated area or outdoors.[1]
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e Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1]
Step-by-Step Handling Procedure:

e Preparation: Before handling, ensure all necessary PPE is donned correctly. Wash hands,
face, and any exposed skin thoroughly after handling.[1]

e Handling: Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust, fume, gas,
mist, vapors, or spray.[1] Avoid ingestion and inhalation.[1]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3] Store
locked up.[1]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Instructions

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1] If
Inhalation not breathing, give artificial respiration.[1] Call a

POISON CENTER or doctor/physician if you

feel unwell.[1]

Wash off immediately with plenty of soap and
water for at least 15 minutes.[1] If skin irritation
Skin Contact occurs, get medical advice/attention.[1] Take off

contaminated clothing and wash it before reuse.

[1]

Rinse cautiously with water for several minutes.

[1] Remove contact lenses, if present and easy
Eye Contact to do, and continue rinsing for at least 15

minutes.[1] If eye irritation persists, get medical

advice/attention.[1]

Clean your mouth with water and drink plenty of
Ingestion water afterward.[1] Get medical attention if

symptoms occur.[1]

Disposal Plan

Proper disposal of 2-Methoxy-5-(trifluoromethyl)benzaldehyde and its container is essential
to prevent environmental contamination and ensure compliance with regulations.

» Disposal Method: Dispose of the contents and container to an approved waste disposal
plant.[1]

» Container Management: Keep the chemical in suitable, closed containers for disposal.[1]

Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-Methoxy-5-
(trifluoromethyl)benzaldehyde, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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